Cas no 1251608-01-1 (N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251608-01-1
• MF: C₂₁H₁₉FN₄O₂S
• MW: 410.464566469193
• CID: 5950841
• PubChem ID: 49666171
• Update Time: 2025-07-14

N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• F3406-8551
• AKOS021909376
• N-(4-fluorophenyl)-3-methyl-N-(4-methylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• CHEMBL4527117
• N-(4-fluorophenyl)-3-methyl-N-(4-methylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1251608-01-1
• N-(4-fluorophenyl)-3-methyl-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide

• Inchi： 1S/C21H19FN4O2S/c1-15-3-5-17(6-4-15)13-26(19-9-7-18(22)8-10-19)29(27,28)20-11-12-21-24-23-16(2)25(21)14-20/h3-12,14H,13H2,1-2H3
• InChI Key： NOGPNDFWJXGIFT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C)N2C=1)(N(C1C=CC(=CC=1)F)CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 410.12127520g/mol
• Monoisotopic Mass: 410.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

Comprehensive Overview of N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251608-01-1)

In the realm of specialized chemical compounds, N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251608-01-1) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, often abbreviated for convenience in research circles, belongs to the triazolopyridine sulfonamide class, a group known for its diverse applications in medicinal chemistry and material science. Researchers and industry professionals frequently search for "triazolopyridine derivatives" or "sulfonamide-based compounds," reflecting the growing demand for innovative molecules in drug discovery and development.

The molecular structure of N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide incorporates a fluorophenyl and a methylphenyl moiety, which are critical for its biochemical interactions. These functional groups are often associated with enhanced binding affinity and selectivity, making the compound a candidate for targeting specific biological pathways. Recent trends in pharmaceutical research highlight the importance of "fluorinated compounds in drug design," as they often improve metabolic stability and bioavailability. This aligns with the increasing number of queries about "fluorine in medicinal chemistry" and "sulfonamide applications," underscoring the relevance of this compound in contemporary studies.

From a synthetic perspective, the preparation of CAS No. 1251608-01-1 involves multi-step organic reactions, including sulfonylation and cyclization processes. The compound's triazolopyridine core is particularly noteworthy, as it is a privileged scaffold in the development of kinase inhibitors and other therapeutic agents. Searches for "kinase inhibitor scaffolds" or "triazolopyridine synthesis" have surged in recent years, reflecting the scientific community's focus on this structural motif. Additionally, the presence of the sulfonamide group in the molecule opens doors to potential applications in agrochemicals and materials science, areas where users often inquire about "sulfonamide versatility."

Beyond its chemical properties, N-(4-fluorophenyl)-3-methyl-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide has garnered attention for its potential role in addressing current challenges in personalized medicine. With the rise of "targeted therapy" and "precision medicine" as hot topics in healthcare, researchers are exploring how structurally complex molecules like this can be tailored to individual patient needs. The compound's ability to modulate specific protein-protein interactions aligns with the growing demand for "small molecule modulators" in therapeutic development. Furthermore, its physicochemical properties, such as solubility and logP, are frequently analyzed in databases, as evidenced by searches for "drug-likeness parameters."

In conclusion, CAS No. 1251608-01-1 represents a compelling example of how advanced chemical design can meet the evolving needs of modern science. Its combination of a triazolopyridine backbone, fluorophenyl and methylphenyl substituents, and a sulfonamide linker offers a multifaceted platform for innovation. As interest in "structure-activity relationships" and "fragment-based drug discovery" continues to grow, this compound is poised to remain a subject of intense study and application across multiple disciplines.